![molecular formula C9H18N2O2 B1481313 3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one CAS No. 2091575-94-7](/img/structure/B1481313.png)
3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Amino-1-(3-(hydroxymethyl)-4-methylpyrrolidin-1-yl)propan-1-one, commonly abbreviated as 3-AHP, is a synthetic molecule that has been widely studied for its potential applications in the field of scientific research. It is a small molecule with a molecular weight of 191.25 g/mol, and its structure consists of a nitrogen atom, an oxygen atom, and three carbon atoms. 3-AHP is a chiral molecule, meaning it has two different configurations, and is commonly used in the synthesis of other compounds. In recent years, 3-AHP has been used in a variety of research applications due to its unique properties and its ability to interact with other molecules.
Scientific Research Applications
Biomedical Applications of Amino Acid Derivatives
Antimicrobial and Biocompatible Polymers:
- Chitosan, an aminopolysaccharide biopolymer, exhibits remarkable biocompatibility, stability, and processability. It has been recognized for its potential in biomedical applications, including antimicrobial agents in food and pharmaceutical formulations. The unique chemical structure of chitosan, featuring reactive hydroxyl and amino groups, allows for diverse modifications and applications, indicating the potential for similar amino acid derivatives to be utilized in medical and technical applications (Raafat & Sahl, 2009).
Bio-based Chemical Production:
- Amino acids derived from protein hydrolysis offer a sustainable feedstock for the production of bio-based chemicals. Research highlights the availability of such amino acids from various sources, including agricultural byproducts, suggesting that derivatives of amino acids could serve as valuable raw materials in the biorefinery sector for the production of chemicals and fuels (Lammens et al., 2012).
properties
IUPAC Name |
3-amino-1-[3-(hydroxymethyl)-4-methylpyrrolidin-1-yl]propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-7-4-11(5-8(7)6-12)9(13)2-3-10/h7-8,12H,2-6,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMCIQEMAPIGOAK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC1CO)C(=O)CCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.